Cas no 1094255-70-5 (2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid)

2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid is a heterocyclic compound featuring a benzoic acid moiety linked to a 1,2,4-oxadiazole ring substituted with a 3-chlorophenyl group. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The oxadiazole core enhances metabolic stability and bioactivity, while the chlorophenyl substitution influences electronic and steric characteristics. The carboxylic acid functionality allows for further derivatization, facilitating its use as an intermediate in drug discovery. Its well-defined synthesis and purity make it suitable for applications requiring precise molecular interactions, such as enzyme inhibition studies or ligand design. The compound's stability under standard conditions ensures reliable performance in experimental settings.

2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid structure

1094255-70-5 structure

Product Name:2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid

CAS No:1094255-70-5

MF:C₁₅H₉ClN₂O₃

MW:300.69656252861

CID:5735225

PubChem ID:24178329

Update Time:2025-06-07

2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid
- Benzoic acid, 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-
- 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoicacid
- 1094255-70-5
- AS-287
- AKOS009323004
- EN300-66231
- Z382707028
- 2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid
- Inchi： 1S/C15H9ClN2O3/c16-10-5-3-4-9(8-10)13-17-14(21-18-13)11-6-1-2-7-12(11)15(19)20/h1-8H,(H,19,20)
- InChI Key： SIXMTRSELLHILQ-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=CC=C1C1ON=C(C2=CC=CC(Cl)=C2)N=1

Computed Properties

Exact Mass: 300.0301698g/mol
Monoisotopic Mass: 300.0301698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 76.2Å²

2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C375985-25mg	2-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic Acid	1094255-70-5		25mg	$ 70.00	2022-04-01
TRC	C375985-50mg	2-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic Acid	1094255-70-5		50mg	$ 95.00	2022-04-01
TRC	C375985-250mg	2-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic Acid	1094255-70-5		250mg	$ 365.00	2022-04-01
Chemenu	CM475417-250mg	2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid	1094255-70-5	95%+	250mg	$***	2023-04-03
Chemenu	CM475417-500mg	2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid	1094255-70-5	95%+	500mg	$***	2023-04-03
Chemenu	CM475417-1g	2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid	1094255-70-5	95%+	1g	$***	2023-04-03
Enamine	EN300-66231-0.05g	2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid	1094255-70-5	95.0%	0.05g	$88.0	2025-02-19
Enamine	EN300-66231-0.1g	2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid	1094255-70-5	95.0%	0.1g	$132.0	2025-02-19
Enamine	EN300-66231-0.25g	2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid	1094255-70-5	95.0%	0.25g	$188.0	2025-02-19
Enamine	EN300-66231-0.5g	2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid	1094255-70-5	95.0%	0.5g	$353.0	2025-02-19